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Compound of Interest

Compound Name: Phenylpropiolaldehyde

Cat. No.: B1214465 Get Quote

Executive Summary: Phenylpropiolaldehyde (C₉H₆O) is a conjugated yn-aldehyde of

significant interest in synthetic organic chemistry. Its unique structure, featuring a phenyl group,

a carbon-carbon triple bond, and an aldehyde moiety in conjugation, imparts a rich and

versatile reactivity profile. This guide provides a comprehensive overview for researchers and

drug development professionals, detailing the compound's chemical structure, physicochemical

and spectroscopic properties, and a field-proven method for its synthesis. The primary focus is

on the selective oxidation of 3-phenyl-2-propyn-1-ol using activated manganese dioxide, a

method valued for its mild conditions and high selectivity, thereby preventing over-oxidation to

the corresponding carboxylic acid. Further sections explore the compound's reactivity and its

applications as a versatile building block, alongside essential safety and handling protocols.

Molecular Structure and Physicochemical
Properties
Chemical Identity
Phenylpropiolaldehyde is an organic compound that serves as a valuable intermediate in

numerous synthetic pathways.[1]

IUPAC Name: 3-phenylprop-2-ynal[2]
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Synonyms: Phenylpropargyl aldehyde, 3-Phenyl-2-propynal, Benzenepropiolaldehyde[2][3]

[4][5]

Molecular Formula: C₉H₆O[2][3][5]

CAS Number: 2579-22-8[2][3][4][5]

Structural Diagram
The structure consists of a terminal aldehyde group conjugated with a phenyl-substituted

alkyne. This extended π-system is the primary determinant of its chemical behavior.
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1. Dissolve 3-Phenyl-2-propyn-1-ol
in Dichloromethane

2. Add 10-20 eq. of
activated MnO₂

3. Stir vigorously at RT
(2-24h)

4. Monitor by TLC until
starting material is consumed

5. Filter through Celite®
to remove solid MnO₂

Reaction Complete

6. Wash filter cake
with fresh Dichloromethane

7. Dry combined filtrate
(e.g., MgSO₄) and filter

8. Concentrate solvent
via rotary evaporation

9. Purify by column
chromatography (if needed)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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